Cas no 2138333-98-7 ({8-Propyl-1-oxa-8-azaspiro[4.5]decan-4-yl}methanamine)

• Product Name: {8-Propyl-1-oxa-8-azaspiro[4.5]decan-4-yl}methanamine
• CAS No: 2138333-98-7
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 5935736
• PubChem ID: 165955540
• Update Time: 2025-07-24

{8-Propyl-1-oxa-8-azaspiro[4.5]decan-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {8-propyl-1-oxa-8-azaspiro[4.5]decan-4-yl}methanamine
• 2138333-98-7
• EN300-744294
• {8-Propyl-1-oxa-8-azaspiro[4.5]decan-4-yl}methanamine

• Inchi： 1S/C12H24N2O/c1-2-6-14-7-4-12(5-8-14)11(10-13)3-9-15-12/h11H,2-10,13H2,1H3
• InChI Key： QXLZOBUTGGKNSF-UHFFFAOYSA-N
• SMILES： O1CCC(CN)C21CCN(CCC)CC2

Computed Properties

• Exact Mass: 212.188863393g/mol
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.5Ų

Additional information on {8-Propyl-1-oxa-8-azaspiro[4.5]decan-4-yl}methanamine

Introduction to {8-Propyl-1-oxa-8-azaspiro[4.5]decan-4-yl}methanamine (CAS No. 2138333-98-7)

{8-Propyl-1-oxa-8-azaspiro[4.5]decan-4-yl}methanamine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This spirocyclic amine features a complex framework consisting of an oxygen and nitrogen-containing ring system, which makes it a promising candidate for various biochemical applications. The compound's molecular structure, characterized by a spiro linkage between a piperazine and an epoxide, contributes to its versatility in drug design and development.

The chemical identity of this compound is defined by its CAS number, 2138333-98-7, which distinguishes it from other molecules with similar structural motifs. The presence of a propyl substituent at the 8-position of the spirocyclic core introduces additional conformational flexibility, potentially influencing its biological activity. This feature has been exploited in recent studies aimed at developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to model the interactions of {8-Propyl-1-oxa-8-azaspiro[4.5]decan-4-yl}methanamine with biological targets, providing insights into its mechanism of action. Studies suggest that the compound may exhibit pharmacological properties relevant to neurological disorders, inflammation, and cancer. The spirocyclic core is particularly intriguing because it can mimic natural biomolecules, facilitating the development of enzyme inhibitors and receptor modulators.

In the context of drug discovery, the synthesis of this compound has been refined through multi-step organic reactions, emphasizing regioselectivity and stereoselectivity to ensure high purity and yield. The use of advanced catalytic systems has further streamlined the process, making it more scalable for industrial applications. Researchers have also explored greener methodologies, incorporating solvent-free reactions and biocatalysis to minimize environmental impact.

The biological activity of {8-Propyl-1-oxa-8-azaspiro[4.5]decan-4-yl}methanamine has been evaluated in vitro using various cell lines and biochemical assays. Preliminary results indicate that the compound exhibits moderate affinity for certain protein targets, suggesting potential therapeutic utility. For instance, it has shown promise in inhibiting key enzymes involved in pathways associated with oxidative stress and neurodegeneration. These findings have prompted further investigation into its pharmacokinetic profile and potential side effects.

The structural complexity of this molecule also presents challenges in formulation and delivery. However, innovative strategies such as prodrug design and nanotechnology-based delivery systems are being explored to enhance its bioavailability and target specificity. These approaches leverage the unique physicochemical properties of the spirocyclic amine to optimize its therapeutic efficacy.

From a regulatory perspective, the development of {8-Propyl-1-oxa-8-azaspiro[4.5]decan-4-yl}methanamine as a drug candidate must adhere to stringent guidelines set forth by global health authorities. Preclinical studies are essential to establish safety margins and dosing regimens before human trials can commence. Collaborative efforts between academic institutions and pharmaceutical companies are crucial in navigating these regulatory hurdles efficiently.

The future prospects for this compound are promising, with ongoing research focused on expanding its chemical space through derivatization and analog synthesis. By modifying substituents or altering the core structure, scientists aim to uncover novel derivatives with enhanced potency or selectivity. Such endeavors align with the broader goal of accelerating the discovery of next-generation therapeutics.

The integration of artificial intelligence (AI) into drug discovery workflows has also played a pivotal role in advancing research on {8-Propyl-1-oxa-8-azaspiro[4.5]decan-4-ylmethanamine}. Machine learning algorithms can predict molecular properties and optimize synthetic routes, reducing the time and resources required for experimental validation. This synergy between computational methods and traditional laboratory techniques is reshaping the landscape of medicinal chemistry.

In conclusion, {8-Pro pyl -1-o xao -8-a zaspiro [4 .5 ]deca n -4 -y lmethanamine (CAS No . 213 83 3 -9 8 -7 ) represents a fascinating example of how structural innovation can drive therapeutic breakthroughs . Its unique spirocyclic framework , coupled with promising biological activities , positions it as a valuable scaffold for future drug development . As research continues to evolve , this compound is poised to contribute significantly to advancements in pharmaceutical science .